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Compound of Interest

2-Chloro-5-
Compound Name:
(trifluoromethyl)benzoyl chloride

Cat. No.: B1585943

Core Physicochemical & Structural Properties

2-Chloro-5-(trifluoromethyl)benzoyl chloride is a substituted aromatic acyl chloride. The
trifluoromethyl (-CF3) group significantly influences the molecule's electronic properties,
enhancing its reactivity as an electrophile and often improving the metabolic stability and
lipophilicity of its derivatives—a desirable trait in drug discovery.[1]

Compound Identification & Properties

A summary of the key quantitative data for this compound is presented below.

Property Value Source
Molecular Weight 243.01 g/mol [2][3]
Molecular Formula CsHsCI2F30 [2][3][4]
CAS Number 657-05-6 [2][4]

Light red to yellow liquid
Appearance ) ) [5]
(typical for acyl chlorides)

Highly reactive, especially with
Reactivity nucleophiles (water, alcohols, [1][5]

amines)
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Chemical Structure

The structural arrangement of the substituents on the benzene ring is key to the compound's
utility in regioselective synthesis.
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Pure 2-Chloro-5-(trifluoromethyl)benzoyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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